Cas no 393567-00-5 (2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 393567-00-5
• MF: C₁₂H₁₂N₄O₃S₂
• MW: 324.378679275513
• CID: 5853725
• PubChem ID: 3566856
• Update Time: 2025-10-29

2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2-nitro-N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]-
• 393567-00-5
• AKOS003007708
• 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• SR-01000006565-1
• F0509-1796
• Oprea1_262283
• 2-nitro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• SR-01000006565

• Inchi： 1S/C12H12N4O3S2/c1-2-7-20-12-15-14-11(21-12)13-10(17)8-5-3-4-6-9(8)16(18)19/h3-6H,2,7H2,1H3,(H,13,14,17)
• InChI Key： ACZFFLMERJRCPA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCCC)S1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 324.03508260g/mol
• Monoisotopic Mass: 324.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 6.57±0.50(Predicted)

Additional information on 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

Introduction to 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 393567-00-5)

2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide, identified by its Chemical Abstracts Service (CAS) number 393567-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nitro-substituted benzamides, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiadiazole moiety, a heterocyclic system that is widely recognized for its role in medicinal chemistry due to its ability to modulate various biological pathways.

The presence of a nitro group at the position para to the benzamide functionality introduces a region of high reactivity, making this compound a valuable scaffold for further derivatization and functionalization. Additionally, the propylsulfanyl substituent at the 5-position of the thiadiazole ring adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule. These structural features collectively contribute to the unique pharmacological profile of 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide, positioning it as a promising candidate for investigating novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting inflammatory and immunomodulatory pathways. The thiadiazole scaffold has been extensively studied for its potential in modulating cytokine production and immune cell function, particularly in contexts such as autoimmune diseases and cancer immunotherapy. The nitro group in 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide further enhances its utility as an intermediate in synthesizing bioactive molecules capable of interacting with specific enzymatic targets. For instance, studies have demonstrated that nitro-substituted benzamides can exhibit inhibitory effects on certain proteases and kinases involved in inflammatory responses.

Moreover, the propylsulfanyl moiety is known to influence the solubility and metabolic stability of pharmaceutical compounds. By incorporating this group into the molecular structure, researchers aim to optimize pharmacokinetic properties while maintaining or enhancing biological activity. This balance is crucial for developing drugs that can effectively reach target sites within the body and exhibit sustained therapeutic effects. The combination of these structural elements makes 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide a versatile compound for exploring new drug candidates.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for potential drug candidates. Virtual screening techniques have been employed to identify how 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide interacts with biological targets such as enzymes and receptors. These studies have revealed promising binding affinities and mechanisms of action that could lead to novel therapeutic strategies. For example, computational models have suggested that this compound may inhibit inflammatory mediators by competing with endogenous substrates at key enzymatic sites.

The synthesis of 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nitration of benzamide derivatives followed by nucleophilic substitution at the thiadiazole ring with propylthiolate intermediates. Advances in synthetic methodologies have allowed for more streamlined production processes, reducing both cost and environmental impact. Green chemistry principles have been increasingly applied to these synthetic routes to minimize waste generation and hazardous byproducts.

Preclinical studies have begun to explore the pharmacological potential of derivatives inspired by 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide. Initial findings indicate that certain analogues exhibit anti-inflammatory properties comparable to established therapeutics but with improved selectivity profiles. This suggests that further optimization could lead to compounds with enhanced efficacy and reduced side effects. Additionally, research into combination therapies involving this class of molecules has shown synergistic effects when paired with other treatments for complex diseases such as chronic inflammation or neurodegenerative disorders.

The role of thiadiazole derivatives in addressing neurological disorders has also been highlighted in recent literature. The ability of these compounds to cross the blood-brain barrier has opened up possibilities for treating central nervous system (CNS) conditions without significant penetration barriers. Preliminary data from animal models indicate that 2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide can modulate neurotransmitter release and receptor activity in brain regions associated with cognition and mood regulation. These findings are particularly relevant given the growing demand for novel therapeutics targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

In conclusion,2-nitro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 393567-00-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological applications. Its combination of a nitro group,thiadiazole core,and propylsulfanyl substituent positions it as a versatile scaffold for developing innovative drug candidates targeting inflammation,immunomodulation,and neurological disorders. As research continues,this compound is expected to contribute substantially to future therapeutic developments across multiple disease areas.